Cas no 67656-30-8 (4-Ethyl-4,10-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione)

4-Ethyl-4,10-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione Properties

Names and Identifiers

• 10-Hydroxycamptothecin
• 10-Hydroxycamptothecine
• 4-Ethyl-4,10-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• 9-Hydroxycamptothecine
• 3,4-dihydro-9-hydroxy-2,2-dimethyl-2H-benzo[g]chromene-5,10
• 3,4-dihydro-9-hydroxy-2,2-dimethyl-2H-benzo[g]chromene-5,10-dione
• 9-hydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g] chromene-5,10-dione
• 9-hydroxy-20(S)-camptothecin
• AC1NSYY3
• AK-88872
• CHEMBL2036874
• hydroxycamtothecine
• 9-Hydroxycamptothecin
• 10-Hydroxycamp-totecin
• 10-Hydroxycamptothecin acetate
• Hydroxycamptothecin,(S)
• 10-hydroxyl camptothecine
• BSPBio_001304
• KBioGR_00002
• CS-0009109
• (4S)-4-Ethyl-4,10-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
• HMS2089F22
• AKOS015842013
• NCGC00163414-01
• (S)-4-Ethyl-4,10-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• KBio2_002592
• SB48857
• NCGC00163414-02
• 4-Ethyl-4-hydroxy-6,12-dihydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,10,14(4H)-trione
• F21268
• HY-N0572
• KBioSS_000024
• SCHEMBL1301708
• HMS1791B06
• AB01275469-01
• CCG-208221
• KBio2_005160
• HMS1989B06
• 4-Ethyl-4,10-dihydroxy-1H-pyrano[3,4:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• DTXSID90987018
• PD158053
• AB01275469-03
• SR-05000002345
• (19S)-19-ethyl-8,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
• CHEMBL87791
• KBio3_000048
• MFCD00274425
• 67656-30-8
• HMS1361B06
• AC-6932
• 9-Hydroxycamptothecin; 9-Hydroxycamptothecine
• KBioGR_000024
• MFCD00189425
• KBio2_000024
• Bio2_000024
• Bio2_000504
• BDBM50406996
• IDI1_033774
• NCGC00179227-01
• 10-OH-CPT
• HMS3402B06
• SR-05000002345-2
• Q-100736
• ZNTSSYJZVXCQGE-FQEVSTJZSA-N
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4,10-dihydroxy-, (4S)-
• NCGC00163414-03
• KBio3_000047
• BRD-K01978082-001-02-8
• 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4,10-dihydroxy-, (S)-
• DA-70404
• +Expand

• MDL： MFCD00189425
• InChIKey： LCZZWLIDINBPRC-UHFFFAOYSA-N
• Inchi： 1S/C20H16N2O5/c1-2-20(26)13-7-15-17-10(6-11-14(21-17)4-3-5-16(11)23)8-22(15)18(24)12(13)9-27-19(20)25/h3-7,23,26H,2,8-9H2,1H3
• SMILES： O=C1OCC2C(=O)N3CC4C=C5C(O)=CC=CC5=NC=4C3=CC=2C1(CC)O

Computed Properties

• Exact Mass: 364.10598
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 364.105922
• Heavy Atom Count: 27
• Complexity: 774
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 100

Experimental Properties

• LogP: 1.78520
• PSA: 95.94
• Refractive Index: 1.743
• Boiling Point: 820.7±65.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 450.1±34.3 °C
• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3